Cas no 2228313-45-7 (3-(5-chloro-2-hydroxy-3-methoxyphenyl)-3,3-difluoropropanoic acid)

• Product Name: 3-(5-chloro-2-hydroxy-3-methoxyphenyl)-3,3-difluoropropanoic acid
• CAS No: 2228313-45-7
• MF: C₁₀H₉ClF₂O₄
• MW: 266.625869512558
• CID: 5943382
• PubChem ID: 165833357
• Update Time: 2025-05-22

3-(5-chloro-2-hydroxy-3-methoxyphenyl)-3,3-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloro-2-hydroxy-3-methoxyphenyl)-3,3-difluoropropanoic acid
• 2228313-45-7
• EN300-1945170

• Inchi： 1S/C10H9ClF2O4/c1-17-7-3-5(11)2-6(9(7)16)10(12,13)4-8(14)15/h2-3,16H,4H2,1H3,(H,14,15)
• InChI Key： GLOWOTPWKILSSB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1)C(CC(=O)O)(F)F)O)OC

Computed Properties

• Exact Mass: 266.0157428g/mol
• Monoisotopic Mass: 266.0157428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-(5-chloro-2-hydroxy-3-methoxyphenyl)-3,3-difluoropropanoic acid

Comprehensive Analysis of 3-(5-chloro-2-hydroxy-3-methoxyphenyl)-3,3-difluoropropanoic acid (CAS No. 2228313-45-7)

The compound 3-(5-chloro-2-hydroxy-3-methoxyphenyl)-3,3-difluoropropanoic acid (CAS No. 2228313-45-7) is a fluorinated aromatic carboxylic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluoropropanoic acid moiety and the chloro-hydroxy-methoxyphenyl ring, make it a promising candidate for various applications. This article delves into its properties, synthesis, and potential uses, while addressing common queries and trends in the field.

One of the key reasons for the growing interest in 3-(5-chloro-2-hydroxy-3-methoxyphenyl)-3,3-difluoropropanoic acid is its potential role in drug discovery. Researchers are increasingly exploring fluorinated compounds due to their enhanced metabolic stability and bioavailability. The presence of both chloro and hydroxy substituents on the phenyl ring, combined with the difluoropropanoic acid group, suggests possible interactions with biological targets, such as enzymes or receptors. This aligns with current trends in medicinal chemistry, where fluorination is a hot topic for improving drug-like properties.

From a synthetic perspective, the preparation of CAS No. 2228313-45-7 involves multi-step organic transformations, often starting from commercially available precursors like 5-chloro-2-hydroxy-3-methoxybenzaldehyde. The introduction of the difluoropropanoic acid side chain typically employs nucleophilic addition or coupling reactions, followed by oxidation steps. Recent advancements in green chemistry have also spurred interest in eco-friendly synthesis routes for such compounds, addressing the demand for sustainable practices in chemical manufacturing.

In agrochemical applications, 3-(5-chloro-2-hydroxy-3-methoxyphenyl)-3,3-difluoropropanoic acid may serve as an intermediate for developing novel pesticides or herbicides. The chloro and methoxy groups are known to contribute to pesticidal activity, while the difluoropropanoic acid moiety could enhance systemic uptake in plants. This is particularly relevant given the global push for more efficient and environmentally friendly crop protection solutions.

Analytical characterization of CAS No. 2228313-45-7 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. The compound’s difluoropropanoic acid group often results in distinct spectroscopic signatures, aiding in its identification and purity assessment. Quality control is critical, especially when the compound is intended for high-value applications like pharmaceutical intermediates.

As the scientific community continues to explore fluorinated compounds, 3-(5-chloro-2-hydroxy-3-methoxyphenyl)-3,3-difluoropropanoic acid stands out due to its versatile reactivity and potential applications. Whether in drug development, agrochemicals, or material science, its unique structure offers ample opportunities for innovation. Future research may focus on optimizing its synthesis, exploring derivatives, or elucidating its mechanism of action in biological systems.